Cas no 815-02-1 (3,3,3-trichloropropane-1,2-diol)

• Product Name: 3,3,3-trichloropropane-1,2-diol
• CAS No: 815-02-1
• MF: C₃H₅Cl₃O₂
• MW: 179.42959856987
• CID: 1805412
• PubChem ID: 160546
• Update Time: 2025-04-21

3,3,3-trichloropropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trichloropropane-1,2-diol
• 1,2-Propanediol, 3,3,3-trichloro-
• 3,3,3-Trichloro-1,2-propanediol
• DTXSID701002016
• 815-02-1
• SCHEMBL4941783

• Inchi： 1S/C3H5Cl3O2/c4-3(5,6)2(8)1-7/h2,7-8H,1H2
• InChI Key： WUBHHCRECMGUJD-UHFFFAOYSA-N
• SMILES： ClC(C(CO)O)(Cl)Cl

Computed Properties

• Exact Mass: 177.936
• Monoisotopic Mass: 177.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.666
• Boiling Point: 338.5°C at 760 mmHg
• Flash Point: 158.5°C
• Refractive Index: 1.534

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins